2-chloro-N-[(4-methoxyphenyl)methyl]-N-methylpyrimidin-4-amine

• IUPAC Name: 2-chloro-N-[(4-methoxyphenyl)methyl]-N-methylpyrimidin-4-amine
• InChI: InChI=1S/C13H14ClN3O/c1-17(12-7-8-15-13(14)16-12)9-10-3-5-11(18-2)6-4-10/h3-8H,9H2,1-2H3
• InChI Key: KBSFEVZVPZIJKE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)OC)C2=NC(=NC=C2)Cl
• Molecular Formula: C13H14ClN3O
• DSSTOX Substance ID: DTXSID501171356
• Molecular Weight: 263.72 g/mol
• CAS RN: 1394040-31-3

Description

“2-chloro-N-[(4-methoxyphenyl)methyl]-N-methylpyrimidin-4-amine” is a chemical compound with the molecular formula C13H11ClN2O2. It has a molecular weight of 262.7. The compound is solid at room temperature.

Molecular Structure Analysis

The compound’s structure can be represented by the SMILES string COc1ccc(NC(=O)c2cccnc2Cl)cc1. The InChI code for the compound is 1S/C13H11ClN2O2/c1-18-10-6-4-9(5-7-10)16-13(17)11-3-2-8-15-12(11)14/h2-8H,1H3,(H,16,17).

Physical And Chemical Properties Analysis

As mentioned earlier, “this compound” is a solid at room temperature. It has a molecular weight of 262.7.

Scientific Research Applications

Chemical Synthesis and Structural Properties

The synthesis and structural analysis of related compounds, such as heterocyclic aromatic amines and their derivatives, are pivotal in understanding their chemical behavior and potential for various applications. For instance, the study on the synthesis, spectroscopic, and structural properties of novel substituted compounds provides insight into their potential applications in medicinal chemistry and materials science (Issac & Tierney, 1996). These synthetic routes and structural characterizations lay the groundwork for exploring applications in developing new pharmaceuticals, agrochemicals, and materials with specific functionalities.

Environmental and Analytical Chemistry

The degradation and analysis of nitrogen-containing compounds, such as aromatic amines, in environmental samples are crucial for monitoring their impact and fate in ecosystems. The review on degradation using advanced oxidation processes highlights the challenges and advancements in treating water contaminated with nitrogen-containing hazardous compounds (Bhat & Gogate, 2021). This research is instrumental in developing cleaner and more efficient methods for removing toxic compounds from water, contributing to environmental protection and public health.

Material Science and Engineering

The chemical modification and application potential of biopolymers, such as xylan derivatives, underscore the versatility of nitrogen-containing compounds in creating new materials with desirable properties (Petzold-Welcke et al., 2014). These modifications can lead to the development of bio-based products for use in various industries, including pharmaceuticals, food packaging, and biotechnology, promoting sustainability and innovation in material science.

Safety and Hazards

The compound is associated with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and rinsing cautiously with water for several minutes in case of contact with eyes.